ethyl 3-benzoyl-4-(2-chlorophenyl)-1H-pyrazole-5-carboxylate

• IUPAC Name: ethyl 3-benzoyl-4-(2-chlorophenyl)-1H-pyrazole-5-carboxylate
• InChI: InChI=1S/C19H15ClN2O3/c1-2-25-19(24)17-15(13-10-6-7-11-14(13)20)16(21-22-17)18(23)12-8-4-3-5-9-12/h3-11H,2H2,1H3,(H,21,22)
• InChI Key: ORSKUZYIRBJDBB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C(=NN1)C(=O)C2=CC=CC=C2)C3=CC=CC=C3Cl
• Molecular Formula: C19H15ClN2O3
• Molecular Weight: 354.8 g/mol

Description

Ethyl 3-benzoyl-4-(2-chlorophenyl)-1H-pyrazole-5-carboxylate, also known as etofenprox, is a synthetic pyrethroid insecticide. It is widely used in agriculture and household applications due to its effectiveness against a range of pests and its low toxicity to humans and animals.

Mechanism of Action

Etofenprox works by disrupting the nervous system of insects. It binds to the sodium channels in the nerve cell membrane, preventing the flow of sodium ions into the cell. This disrupts the normal functioning of the nervous system, leading to paralysis and death of the insect.
Biochemical and Physiological Effects:
Etofenprox has low toxicity to humans and animals. It is rapidly metabolized and eliminated from the body, and does not accumulate in tissues. However, it can cause irritation to the skin and eyes, and may cause allergic reactions in some individuals.

Advantages and Limitations for Lab Experiments

Etofenprox has several advantages for use in lab experiments. It is easy to handle and store, and has a long shelf life. It is also relatively inexpensive compared to other insecticides. However, ethyl 3-benzoyl-4-(2-chlorophenyl)-1H-pyrazole-5-carboxylate may not be suitable for all experiments, as it may have different effects on different species of insects.

Future Directions

There are several future directions for research on ethyl 3-benzoyl-4-(2-chlorophenyl)-1H-pyrazole-5-carboxylate. One area of research is the development of new formulations that are more effective against specific pests. Another area of research is the use of ethyl 3-benzoyl-4-(2-chlorophenyl)-1H-pyrazole-5-carboxylate in combination with other insecticides to increase its effectiveness. Finally, there is a need for further research on the potential environmental impacts of ethyl 3-benzoyl-4-(2-chlorophenyl)-1H-pyrazole-5-carboxylate, particularly on non-target species such as bees and other pollinators.
Conclusion:
Etofenprox is a synthetic pyrethroid insecticide that is widely used in agriculture and household applications. It is effective against a range of pests and has low toxicity to humans and animals. Etofenprox works by disrupting the nervous system of insects, leading to paralysis and death. There are several future directions for research on ethyl 3-benzoyl-4-(2-chlorophenyl)-1H-pyrazole-5-carboxylate, including the development of new formulations, the use of ethyl 3-benzoyl-4-(2-chlorophenyl)-1H-pyrazole-5-carboxylate in combination with other insecticides, and further research on its potential environmental impacts.

Synthesis Methods

Etofenprox is synthesized by reacting 2-chlorobenzoyl chloride with ethyl 3-aminocrotonate to form ethyl 3-(2-chlorobenzoyl)-4-oxobutanoate, which is then reacted with hydrazine hydrate to form ethyl 3-benzoyl-4-(2-chlorophenyl)-1H-pyrazole-5-carboxylate.

Scientific Research Applications

Etofenprox has been extensively studied for its insecticidal properties. It has been found to be effective against a wide range of pests, including mosquitoes, flies, cockroaches, and mites. Etofenprox has also been studied for its potential use in controlling insect-borne diseases such as malaria and dengue fever.